4-fluorophenyl 4-[2-nitro-4-(trifluoromethyl)phenoxy]benzoate

• IUPAC Name: (4-fluorophenyl) 4-[2-nitro-4-(trifluoromethyl)phenoxy]benzoate
• InChI: InChI=1S/C20H11F4NO5/c21-14-4-8-16(9-5-14)30-19(26)12-1-6-15(7-2-12)29-18-10-3-13(20(22,23)24)11-17(18)25(27)28/h1-11H
• InChI Key: BYNQSQPLUNRRSN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)OC2=CC=C(C=C2)F)OC3=C(C=C(C=C3)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C20H11F4NO5
• Molecular Weight: 421.3 g/mol

Description

4-fluorophenyl 4-[2-nitro-4-(trifluoromethyl)phenoxy]benzoate is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as FNTB and is synthesized through a multi-step process. The compound has been studied extensively for its biochemical and physiological effects, mechanism of action, and potential applications in various research fields.

Mechanism of Action

The mechanism of action of FNTB is not fully understood, but it is believed to involve the interaction of the compound with specific biomolecules in biological systems. The unique properties of FNTB, such as its fluorescence and chemical reactivity, make it an attractive tool for studying biological systems.
Biochemical and Physiological Effects
FNTB has been shown to have a range of biochemical and physiological effects. The compound has been shown to interact with specific proteins and enzymes, leading to changes in their activity. FNTB has also been shown to have antioxidant properties, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

FNTB has several advantages for use in lab experiments. The compound is easy to synthesize and has excellent photophysical properties, making it suitable for imaging applications. However, FNTB also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of FNTB. One potential direction is the development of new synthesis methods to improve the yield and purity of the compound. Another direction is the exploration of FNTB's potential as a therapeutic agent, particularly for its antioxidant properties. Additionally, FNTB could be studied further for its potential applications in catalysis and organic synthesis.

Synthesis Methods

The synthesis of FNTB involves several steps, including the reaction of 4-fluorophenol with 4-chlorobenzoic acid to form 4-fluorophenyl 4-chlorobenzoate. This intermediate product is then reacted with 2-nitro-4-(trifluoromethyl)phenol to form the final product, 4-fluorophenyl 4-[2-nitro-4-(trifluoromethyl)phenoxy]benzoate. The synthesis method for FNTB has been optimized to produce high yields of the compound.

Scientific Research Applications

FNTB has been widely studied for its potential applications in various scientific research fields. One of the primary applications of FNTB is as a fluorescent probe for imaging biological systems. The compound has been shown to have excellent photophysical properties, making it suitable for imaging applications. FNTB has also been studied for its potential use as a catalyst in organic synthesis.